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Introduction
Growth Differentiation Factor 15 (GDF15), a stress-induced cytokine belonging to the

transforming growth factor-β (TGF-β) superfamily, has emerged as a critical player in a

multitude of physiological and pathological processes.[1][2] Under basal conditions, GDF15

expression is low in most tissues; however, its levels rise significantly in response to cellular

stress, inflammation, and tissue injury.[1][3] Elevated circulating GDF15 has been linked to

various conditions, including cancer, cardiovascular diseases, obesity, and pregnancy-related

complications.[1][3] Understanding the precise tissue and cellular localization of GDF15 mRNA

is crucial for elucidating its biological functions and for the development of targeted

therapeutics. In situ hybridization (ISH) is a powerful technique that allows for the visualization

of specific mRNA transcripts within the morphological context of the tissue, providing invaluable

spatial information. This document provides detailed application notes and protocols for the

detection of GDF15 mRNA in tissue samples using in situ hybridization.

GDF15 Tissue Distribution and Expression Levels
GDF15 mRNA is expressed in a wide range of human tissues, with particularly high levels

observed in the placenta and prostate.[1] Its expression is dynamically regulated and can be

significantly upregulated in various disease states, most notably in cancer. Below is a summary

of GDF15 mRNA expression levels in various human tissues under normal and pathological

conditions.
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Tissue/Conditi
on

Method

Expression
Level
(Normalized
Transcript
Expression)

Key Findings Reference

Normal Tissues

Placenta RNA-Seq High

Among the

highest

expressing

tissues.

The Human

Protein Atlas

Prostate RNA-Seq High
High basal

expression.

The Human

Protein Atlas

Kidney RNA-Seq Medium

Moderate

expression

levels.

The Human

Protein Atlas

Bladder RNA-Seq Medium

Moderate

expression

levels.

[4]

Colon RNA-Seq Low
Detectable but

low expression.

The Human

Protein Atlas

Liver RNA-Seq Low

Low basal

expression, but

inducible upon

injury.[1]

The Human

Protein Atlas

Heart RNA-Seq Low
Low basal

expression.

The Human

Protein Atlas

Lung RNA-Seq Low
Low basal

expression.

The Human

Protein Atlas

Cancer Tissues

Esophageal

Cancer

TCGA Database Higher vs.

Adjacent Normal

Elevated GDF15

expression

[5]
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correlates with

poor prognosis.

[5]

Gastric Cancer Microarray

Significantly

Higher vs.

Healthy

Increased

GDF15 mRNA in

tumor tissue.[6]

[6]

Prostate Cancer ISH, RT-PCR

Higher in

Carcinoma vs.

Benign

GDF15 mRNA is

primarily

detected in

carcinoma cells.

[7]

[7][8]

Colorectal

Cancer
RNA-Seq

Higher vs.

Normal Colon

Associated with

tumor

progression.[2]

[2]

Liver Cancer TCGA Database

Significantly

Higher vs.

Normal

Strong diagnostic

potential.[3]
[3]

Breast Cancer TCGA Database
Lower Diagnostic

Value

Variable

expression.[3]
[3]

Other Conditions

Pregnancy

(Placenta)
qPCR

Elevated in

Preeclampsia

Placental GDF15

mRNA is

increased in

hypertensive

disorders of

pregnancy.[9]

[9]

Miscarriage

(Placenta)
IHC, ELISA

Significantly

Lower

Decreased

GDF15 in

trophoblast

tissue is

associated with

miscarriage.[10]

[11]

[10][11]
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GDF15 Signaling Pathways
GDF15 primarily signals through a receptor complex consisting of the glial cell-derived

neurotrophic factor (GDNF) family receptor α-like (GFRAL) and the coreceptor Rearranged

during transfection (RET).[5] This interaction activates downstream signaling cascades,

predominantly the ERK and AKT pathways, which are involved in regulating cell survival,

proliferation, and metabolism.[1] In the context of cancer, GDF15 can also signal through

GFRAL-independent pathways, such as the TGF-β/SMAD pathway, to promote metastasis.[6]

GDF15 Signaling Pathways
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Canonical and cancer-related GDF15 signaling pathways.

Experimental Protocols
This section provides a detailed protocol for the detection of GDF15 mRNA in formalin-fixed,

paraffin-embedded (FFPE) tissue sections using a fluorescent in situ hybridization (FISH)

approach, based on the principles of the RNAscope™ assay.

Experimental Workflow
The overall workflow for GDF15 in situ hybridization involves tissue preparation, probe

hybridization, signal amplification, and visualization.
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GDF15 In Situ Hybridization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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